N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)phenyl]-1-(thiophen-3-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H26N2O2S/c1-28-21-10-8-19(9-11-21)22-6-2-3-7-23(22)25-24(27)20-5-4-13-26(16-20)15-18-12-14-29-17-18/h2-3,6-12,14,17,20H,4-5,13,15-16H2,1H3,(H,25,27)
• InChI Key: PSHYABPKAJDXHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=CC=C2NC(=O)C3CCCN(C3)CC4=CSC=C4
• Molecular Formula: C24H26N2O2S
• Molecular Weight: 406.5 g/mol

Description

N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide acts as a selective inhibitor of Bruton's tyrosine kinase (BTK), a key component of the B-cell receptor signaling pathway. By inhibiting BTK, N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide blocks the activation of downstream signaling pathways, leading to the suppression of B-cell proliferation and survival.
Biochemical and Physiological Effects:
In preclinical studies, N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide has been shown to exhibit potent anti-tumor activity in various cancer cell lines, including mantle cell lymphoma, chronic lymphocytic leukemia, and multiple myeloma. The compound has also been shown to reduce disease activity in animal models of autoimmune disorders, such as rheumatoid arthritis and lupus.

Advantages and Limitations for Lab Experiments

N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide has several advantages as a research tool, including its high potency, selectivity, and favorable pharmacokinetic properties. However, the compound also has some limitations, such as its relatively short half-life and the potential for off-target effects at high concentrations.

Future Directions

Future research on N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide could focus on several areas, including the development of more potent and selective analogs, the evaluation of the compound's efficacy in combination with other drugs, and the identification of biomarkers for patient selection and monitoring. Additionally, further studies are needed to elucidate the mechanisms of action and potential side effects of N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide in different disease contexts.
In conclusion, N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide is a promising small molecule inhibitor with potential therapeutic applications in various diseases. Its selective inhibition of BTK makes it a valuable research tool for studying the B-cell receptor signaling pathway and its role in disease pathogenesis. Further research is needed to fully understand the compound's mechanism of action, efficacy, and safety profile in different disease contexts.

Synthesis Methods

The synthesis of N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide involves the reaction of 4'-methoxy-2-biphenylcarboxylic acid with 3-(piperidin-4-ylmethyl)thiophene-2-carboxylic acid in the presence of a coupling reagent and a base. The resulting intermediate is then subjected to a reduction reaction to yield N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide.

Scientific Research Applications

N-(4'-methoxy-2-biphenylyl)-1-(3-thienylmethyl)-3-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. The compound has been shown to inhibit the activity of several kinases, including BTK, FLT3, and CSF1R, which are involved in the regulation of immune response, cell proliferation, and survival.